Cas no 23159-59-3 (5-(methoxymethyl)-1H-1,2,4-triazole)

• Product Name: 5-(methoxymethyl)-1H-1,2,4-triazole
• CAS No: 23159-59-3
• MF: C₄H₇N₃O
• MW: 113.117880105972
• MDL: MFCD13188623
• CID: 1088080
• PubChem ID: 21443942
• Update Time: 2025-04-20

5-(methoxymethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxymethyl)-1H-1,2,4-triazole
• 5-(methoxymethyl)-1H-1,2,4-triazole
• SCHEMBL1550709
• LS-09555
• 1H-1,2,4-triazole, 5-(methoxymethyl)-
• EN300-1664195
• DB-107197
• CS-0309182
• 23159-59-3
• MFCD13188623
• AKOS006335042
• SY309652
• ALBB-027655
• AKOS022186628
• AT12266
• Z1201627056
• DTXSID40613976

• MDL： MFCD13188623
• Inchi： 1S/C4H7N3O/c1-8-2-4-5-3-6-7-4/h3H,2H2,1H3,(H,5,6,7)
• InChI Key： YWXPPKJKSSLZOD-UHFFFAOYSA-N
• SMILES： O(C)CC1=NC=NN1

Computed Properties

• Exact Mass: 113.058911855g/mol
• Monoisotopic Mass: 113.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.8Ų